3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxochromen-7-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C23H15NO4S2/c1-12-16(28-23(26)18-8-5-11-29-18)10-9-14-20(25)19(13(2)27-21(12)14)22-24-15-6-3-4-7-17(15)30-22/h3-11H,1-2H3
• InChI Key: KUFBZAUICXCGFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=C(C2=O)C3=NC4=CC=CC=C4S3)C)OC(=O)C5=CC=CS5
• Molecular Formula: C23H15NO4S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 383899-29-4

Description

3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H15NO4S2 and its molecular weight is 433.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Researchers have synthesized various benzo[b]thiophene derivatives, demonstrating their significance in synthetic medicinal chemistry due to a broad spectrum of pharmacological properties. These compounds were characterized using elemental analyses, IR, NMR, and Mass spectral studies, and some exhibited potent antibacterial, antifungal, and anti-inflammatory activities (Isloor, Kalluraya, & Sridhar Pai, 2010).

Antimicrobial Applications and Coating Materials

Another study focused on coumarin-thiazole derivatives for their significant biological activity, highlighting their use as antimicrobial agents when incorporated into polymers and polymer composites. These derivatives exhibited a very good antimicrobial effect against various micro-organisms, suggesting potential applications in antimicrobial polyurethane coatings (El‐Wahab et al., 2014).

Novel Synthesis Methods

An unusual synthesis method for 3-(2-(arylamino)thiazol-4-yl)-2H-chromen-2-ones was observed through a reaction involving ethyl 2-(chloromethyl)-2-hydroxy-2H-chromene-3-carboxylate and arylthioureas. This approach offered a new pathway for the preparation of title compounds via benzopyran ring opening, with excellent yields (Kavitha et al., 2018).

Antioxidant Properties

A study on the antioxidant determination of a coumarin-substituted heterocyclic compound showed high antioxidant activities. The scavenging ability of this compound was compared to vitamin C, indicating its potential as a natural antioxidant source (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

Selective Fluorescence Chemosensors

Research into a fluorogenic probe based on 3,4-dimethylthieno[2,3-b]thiophene for detecting Pb(II) ions in neutral buffer solutions revealed high selectivity and sensitivity. This probe's unique properties suggest applications in environmental monitoring and safety (Cao et al., 2011).